Cas no 5300-67-4 (3,5-bis[[3-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-methylbenzamide;hydrochloride)

• Product name: 3,5-bis[[3-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-methylbenzamide;hydrochloride
• CAS No: 5300-67-4
• MF: C₂₈H₂₉N₉O₃
• MW: 539.58836
• CID: 1580477
• PubChem ID: 54609794

3,5-bis[[3-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-methylbenzamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-bis[[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]-N-methylbenzamide,hydrochloride
• 3,5-bis[[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]-N-methylbenzamide
• hydrochloride
• NSC-66755
• 3,5-bis[[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoylamino]-N-methyl-benzamide
• NSC66755
• DS-013937
• 3,5-Bis({[3-(4,5-dihydro-1H-imidazol-2-yl)phenyl]carbamoyl}amino)-N-methylbenzamide--hydrogen chloride (1/1)
• DTXSID60715022
• 5300-67-4
• 3,5-bis[[3-(4,5-dihydro-1h-imidazol-2-yl)phenyl]carbamoylamino]-n-methylbenzamide;hydrochloride

• Inchi： InChI=1S/C28H29N9O3.ClH/c1-29-26(38)19-14-22(36-27(39)34-20-6-2-4-17(12-20)24-30-8-9-31-24)16-23(15-19)37-28(40)35-21-7-3-5-18(13-21)25-32-10-11-33-25;/h2-7,12-16H,8-11H2,1H3,(H,29,38)(H,30,31)(H,32,33)(H2,34,36,39)(H2,35,37,40);1H
• InChI Key： ITNGQWOPZKIMIA-UHFFFAOYSA-N
• SMILES： CNC(=O)C1=CC(=CC(=C1)NC(=O)NC2=CC=CC(=C2)C3=NCCN3)NC(=O)NC4=CC=CC(=C4)C5=NCCN5.Cl

Computed Properties

• Exact Mass: 539.23967
• Monoisotopic Mass: 575.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 918
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160A^2

Experimental Properties

• Density: 1.44
• Refractive Index: 1.728
• PSA: 160.14